d-Tartaric acid

Specification

• Description: D-tartaric acid is the D-enantiomer of tartaric acid. It has a role as an Escherichia coli metabolite. It is a conjugate acid of a D-tartrate(1-). It is an enantiomer of a L-tartaric acid.; Tartaric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Tartaric Acid is a white crystalline dicarboxylic acid found in many plants, particularly tamarinds and grapes. Tartaric acid is used to generate carbon dioxide through interaction with sodium bicarbonate following oral administration. Carbon dioxide extends the stomach and provides a negative contrast medium during double contrast radiography. In high doses, this agent acts as a muscle toxin by inhibiting the production of malic acid, which could cause paralysis and maybe death.
• CAS No.: 147-71-7
• Molecular Formula: C4H6O6; C4H6O6; COOH(CHOH)2COOH
• Molecular Weight: 150.09 g/mol
• IUPAC Name: (2S,3S)-2,3-dihydroxybutanedioic acid
• Standard InChI: InChI=1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)/t1-,2-/m0/s1
• Standard InChI Key: FEWJPZIEWOKRBE-LWMBPPNESA-N
• Isomeric SMILES: [C@H]([C@@H](C(=O)O)O)(C(=O)O)O
• SMILES: C(C(C(=O)O)O)(C(=O)O)O
• Canonical SMILES: C(C(C(=O)O)O)(C(=O)O)O
• Colorform: COLORLESS CRYSTALS OR WHITE, CRYSTALLINE POWDER; SLIGHTLY OPAQUE CRYSTALS
• Flash Point: 210 °C c.c.
• Melting Point: 169 - 170 °C; 206 °C